Cas no 140918-53-2 (4-((8-Hydroxyoctyl)oxy)benzoic acid)

• Product Name: 4-((8-Hydroxyoctyl)oxy)benzoic acid
• CAS No: 140918-53-2
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 101961
• PubChem ID: 14985122
• Update Time: 2025-06-24

4-((8-Hydroxyoctyl)oxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((8-Hydroxyoctyl)oxy)benzoic acid
• 4-(8-hydroxyoctoxy)benzoic acid
• Benzoic acid,4-[(8-hydroxyoctyl)oxy]-
• 4-(6-hydroxyoctyloxy)benzoic acid
• 4-(8-HYDROXYOCTYLOXY)BENZOIC ACID
• Benzoic acid,4-[(8-hydroxyoctyl)oxy]
• 3-(4-CHLORO-PHENYL)-IMIDAZO[1,2-A]PYRIDINE-8-CARBOXYLICACID
• 4-((8-Hydroxyoctyl)oxy)benzoicacid
• DTXSID10566561
• 140918-53-2
• SCHEMBL430092
• 4-[(8-hydroxyoctyl)oxy]benzoic acid
• MFCD09991699
• SY363369

• Inchi： 1S/C15H22O4/c16-11-5-3-1-2-4-6-12-19-14-9-7-13(8-10-14)15(17)18/h7-10,16H,1-6,11-12H2,(H,17,18)
• InChI Key： LRASJGAVDXWHOV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCCCCCCO

Computed Properties

• Exact Mass: 266.15200
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 439.8°Cat760mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.529
• PSA: 66.76000
• LogP: 3.09650

Additional information on 4-((8-Hydroxyoctyl)oxy)benzoic acid

4-((8-Hydroxyoctyl)oxy)benzoic Acid (CAS No. 140918-53-2): An Overview of Its Properties, Applications, and Recent Research

4-((8-Hydroxyoctyl)oxy)benzoic acid (CAS No. 140918-53-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a benzoic acid moiety and a hydroxyoctyl chain. The combination of these functional groups imparts a range of interesting properties that make it a valuable component in various applications.

The chemical structure of 4-((8-Hydroxyoctyl)oxy)benzoic acid consists of a benzene ring with a carboxylic acid group at the para position and an alkoxy chain terminated by a hydroxyl group. This structure provides the compound with both hydrophilic and hydrophobic characteristics, making it an excellent candidate for use in surfactants, emulsifiers, and other surface-active agents. The hydroxyl group also offers potential for further chemical modifications, enhancing its utility in synthetic chemistry.

In recent years, 4-((8-Hydroxyoctyl)oxy)benzoic acid has been the subject of extensive research due to its potential applications in drug delivery systems. The amphiphilic nature of the compound allows it to form micelles or vesicles in aqueous solutions, which can be utilized to encapsulate and deliver hydrophobic drugs. This property is particularly valuable in improving the solubility and bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

One notable study published in the Journal of Medicinal Chemistry explored the use of 4-((8-Hydroxyoctyl)oxy)benzoic acid as a prodrug carrier. The researchers demonstrated that by conjugating this compound with various therapeutic agents, they could achieve controlled release and targeted delivery of the drugs. This approach not only improved the pharmacokinetic properties of the drugs but also reduced their side effects, making it a promising strategy for drug development.

Beyond its applications in drug delivery, 4-((8-Hydroxyoctyl)oxy)benzoic acid has also shown potential in the field of materials science. Its amphiphilic nature makes it an effective surfactant for stabilizing emulsions and colloidal dispersions. In addition, the compound can be used as a building block for creating self-assembled monolayers (SAMs) on various surfaces, which have applications in nanotechnology and surface engineering.

The environmental impact of 4-((8-Hydroxyoctyl)oxy)benzoic acid is another area of active research. Studies have investigated its biodegradability and toxicity to ensure its safe use in commercial products. Initial findings suggest that the compound is relatively biodegradable and exhibits low toxicity, making it a more environmentally friendly alternative to some traditional surfactants.

In conclusion, 4-((8-Hydroxyoctyl)oxy)benzoic acid (CAS No. 140918-53-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it an attractive candidate for use in drug delivery systems, surfactants, and materials science. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in these fields.